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Compound of Interest

Compound Name: 5-Bromo-2-ethylaniline

Cat. No.: B1292103

An In-Depth Technical Guide to the Storage and Handling of 5-Bromo-2-ethylaniline

This guide serves as a comprehensive technical resource for the safe storage, handling, and
disposal of 5-Bromo-2-ethylaniline (CAS No. 14922-91-9). Designed for researchers,
chemists, and drug development professionals, this document synthesizes critical safety data,
field-proven protocols, and risk mitigation strategies. The principles outlined are derived from
the known characteristics of 5-Bromo-2-ethylaniline and its close structural analogs, ensuring
a robust framework for laboratory safety and experimental integrity.

Chemical Profile and Hazard Identification

5-Bromo-2-ethylaniline is a substituted aniline, a class of compounds widely used as
intermediates in the synthesis of dyes, pharmaceuticals, and other specialty chemicals.[1] Its
molecular structure, featuring an amine group and a bromine atom on a benzene ring, dictates
its reactivity and toxicological profile. While a comprehensive, peer-reviewed toxicological
dataset for this specific compound is not widely published, a reliable hazard profile can be
inferred from its structural analogs, such as 5-bromo-o-toluidine and the parent compound,
aniline.[2][3][4]

The primary hazards are associated with its potential for acute toxicity via oral, dermal, and
inhalation routes, as well as its classification as a skin and eye irritant.[2][5] Chronic exposure
to anilines can lead to systemic effects, including damage to the blood through the formation of
methemoglobin.[6]
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Table 1: Chemical and Physical Properties of 5-Bromo-2-ethylaniline

Property Value Source(s)
CAS Number 14922-91-9 [71[8][9]
Molecular Formula CsH10BrN [71[8]
Molecular Weight 200.08 g/mol [71[81I9]
IUPAC Name 5-bromo-2-ethylaniline [7][10]
Purity Typically >95% [9][10]

Table 2: Inferred GHS Hazard Classification (Based on data for 5-Bromo-2-methylaniline and

other substituted anilines)

Hazard Class Category Hazard Statement Source(s)

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed

[2](5]

o H312: Harmful in
Acute Toxicity, Dermal  Category 4 ] ]
contact with skin

[2][5]

Acute Toxicity, H332: Harmful if
) Category 4 ) [2][5]
Inhalation inhaled
Skin H315: Causes skin
: - Category 2 N [21[5]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2 N [2][5]
Damage/Irritation eye irritation
Specific Target Organ H335: May cause
. Category 3 : N [21[3]
Toxicity respiratory irritation

Hierarchy of Controls: Engineering, Administrative,

and Personal Protection
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A multi-layered approach is essential to minimize exposure. The hierarchy of controls prioritizes

engineering solutions over procedural and personal measures.

Risk Mitigation for 5-Bromo-2-ethylaniline

Engineering Controls
(Most Effective)

v

« Certified Chemical Fume Hood
Administrative Controls « Local Exhaust Ventilation
* Eyewash Stations & Safety Showers

v
Personal Protective Equipment (PPE) * Standa.r%gsi?g;&:t'gg \';’vrgrckeg?erg: (SOPs)
(st EREE) * User Training & Competency

» Chemical Goggles & Face Shield
« Nitrile or Neoprene Gloves
* Lab Coat & Closed-Toe Shoes

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling.
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Engineering Controls

The primary engineering control for handling 5-Bromo-2-ethylaniline is a certified chemical
fume hood.[4][11] This is non-negotiable and serves to capture vapors and aerosols at the
source, preventing inhalation. The work area must also be equipped with easily accessible
emergency eyewash stations and safety showers.[11][12]

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical.[13] Its selection must be
based on a thorough risk assessment.

Table 3: Recommended Personal Protective Equipment (PPE)
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Rationale and Best

Category Specification . Source(s)
Practices
Chemical splash
goggles meeting ANSI
Protects eyes from
Z87.1 or EN166 _ .
direct contact with
standards. A face ] )
Eye/Face ) solids or solutions, [2][11][14]
shield should be worn ]
which can cause
over goggles when ] S
_ o serious irritation.
there is a significant
splash risk.
Prevents dermal
absorption, a primary
_ _ route of toxic
Chemical-resistant -
o exposure for anilines.
gloves (e.g., nitrile,
Gloves should be
Hand neoprene). Double- ) [41[13][14]
o inspected before use
gloving is
and changed every
recommended. )
30-60 minutes or
immediately upon
contamination.
Flame-resistant lab ]
Protects skin from
coat, long pants, and ) ]
accidental spills and
fully enclosed, o
) ) contamination. Lab
chemical-resistant
Body ) coats should never be  [4][15]
footwear. A chemical- ]
] ] worn outside the
resistant apron is _
) ) designated laboratory
advised for handling
N area.
larger quantities.
A NIOSH/MSHA- . .
_ _ Prevents inhalation of
approved respirator is _
o toxic vapors or
required if work
, aerosols. Users must
Respiratory cannot be conducted [2][11][15]

within a fume hood or
if exposure limits are

exceeded.

be fit-tested and
trained in the

respirator's use.
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Long-Term Storage and Chemical Stability

Proper storage is paramount to maintaining the chemical's integrity and ensuring laboratory

safety. 5-Bromo-2-ethylaniline is sensitive to light and air, which can cause degradation over

time.[16][17]

Table 4: Recommended Storage Conditions

Parameter Guideline Rationale Source(s)
Refrigeration slows
potential degradation
Temperature 2°Cto 8°C ) [8][10]
pathways, ensuring
long-term stability.
] Minimizes oxidation
Store under an inert .
and degradation from
Atmosphere gas (e.g., Argon, ] [18]
) atmospheric
Nitrogen).
components.
Keep in a dark place Prevents
Light or use an amber, light-  photochemical [4118][16]
blocking container. degradation.
] ) Prevents
Keep container tightly o
) contamination and
Container closed and properly ) [2][11][19]
release of vapors into
sealed.
the storage area.
Store in a dry, well-
ventilated, designated )
_ Ensures containment
) chemical storage
Location ] and prevents [4][11][20]
cabinet away from ) )
. ) accidental reactions.
incompatible
materials.
Incompatibilities
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To prevent violent reactions, fires, or the release of toxic gases, 5-Bromo-2-ethylaniline must
be stored separately from the following:

Strong Oxidizing Agents: (e.g., perchlorates, nitrates, peroxides)[11][16]

Acids and Acid Chlorides: Can cause vigorous or violent exothermic reactions.[11][16]

Acid Anhydrides and Chloroformates[11]

Sources of Ignition: The compound is combustible.[11][16]

Standard Operating Protocol: Weighing and
Solution Preparation

This protocol outlines a self-validating workflow that integrates safety checks at each stage.
I. Pre-Operational Checks

» Verify Engineering Controls: Confirm the chemical fume hood has a valid certification and is
functioning correctly (check airflow monitor).

» Assemble PPE: Don all required PPE as specified in Table 3.

o Prepare Workspace: Clear the fume hood of all unnecessary items. Place a plastic-backed
absorbent liner on the work surface to contain minor spills.

o Assemble Equipment: Gather all necessary glassware, spatulas, solvent, and a designated,
labeled waste container within the fume hood.

II. Weighing and Transfer

o Equilibration: Allow the container of 5-Bromo-2-ethylaniline to warm to room temperature
before opening to prevent condensation of atmospheric moisture.

» Aliquot Transfer: Inside the fume hood, carefully transfer the required amount of the
compound from the storage container to a tared weighing vessel.
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e Secure Primary Container: Immediately and tightly reseal the main storage container and
place it to the side.

» Dissolution: Place the weighing vessel containing the aliquot into the final flask. Using a
funnel, slowly add the desired solvent, ensuring the compound is fully dissolved.

[ll. Post-Operational Procedures

Decontamination: Wipe down the spatula and any affected surfaces with a suitable solvent
(e.g., ethanol) and dispose of the wipes in the designated hazardous waste container.

Waste Disposal: All contaminated consumables (weigh paper, gloves, liners) must be placed
in a sealed, labeled hazardous waste container.[21]

PPE Removal: Remove PPE in the correct order (gloves first, followed by lab coat and eye
protection) to avoid cross-contamination.

Hygiene: Wash hands thoroughly with soap and water after the procedure is complete.[2][14]

Emergency Response Procedures

Rapid and correct response to an emergency is critical.

Spill Response
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5-Bromo-2-ethylaniline Spill Decision Tree

2. Restrict access.
3. Call Emergency Response / EHS.
4. Do NOT attempt cleanup.

Large or Uncontained Spill

Assess Spill Size . :
& Personal Competency Small Spill
(<100 mL, Contained)

1. Alert others & evacuate area. 1

2. Absorb with inert material (vermiculite).
3. Collect into sealed waste container.
4. Decontaminate area.

1. Alert others in area. 1

Click to download full resolution via product page
Caption: Decision workflow for chemical spills.

In the event of a small, manageable spill, trained personnel wearing appropriate PPE should
absorb the material with an inert substance like vermiculite or sand, collect it into a sealed
container for hazardous waste, and decontaminate the area.[16][20][21] For large spills,
evacuate the area immediately, restrict access, and contact your institution's Environmental
Health and Safety (EHS) office.[16]

First Aid Measures

Immediate action is required following any exposure.

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical
attention.[2]

o Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek immediate medical
attention.[2][16]
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[2][19]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2][22]

Waste Management and Disposal

5-Bromo-2-ethylaniline and any materials contaminated with it are considered hazardous
waste.[6][19]

e Segregation: Collect all waste in a designated, compatible, and clearly labeled hazardous
waste container.[20]

» Labeling: The container must be labeled with "Hazardous Waste" and the full chemical
name.

» Disposal: Arrange for disposal through your institution's licensed hazardous waste disposal
program. Do not dispose of this chemical down the drain or in regular trash.[2][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry. Email: info@benchchem.com
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